Cas no 7682-07-7 (Valine, N-(2-methyl-1-oxo-2-propenyl)-)

7682-07-7 structure
Product name:Valine, N-(2-methyl-1-oxo-2-propenyl)-
Valine, N-(2-methyl-1-oxo-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Valine, N-(2-methyl-1-oxo-2-propenyl)-
- SCHEMBL7999214
- 7682-07-7
- DTXSID40595364
- N-(2-Methylacryloyl)-L-valine
-
- Inchi: InChI=1S/C9H15NO3/c1-5(2)7(9(12)13)10-8(11)6(3)4/h5,7H,3H2,1-2,4H3,(H,10,11)(H,12,13)/t7-/m0/s1
- InChI Key: IZXZHWCGPZAJQL-ZETCQYMHSA-N
- SMILES: CC(C)C(C(=O)O)NC(=O)C(=C)C
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
Valine, N-(2-methyl-1-oxo-2-propenyl)- Related Literature
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Miguel A. C. Teixeira,Steve Arscott,Simon J. Cox Soft Matter, 2018,14, 5369-5382
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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